2-[(Heptan-4-yl)amino]propane-1,3-diol

• Molecular Formula: C10H23NO2
• Molecular Weight: 189.30 g/mol
• IUPAC Name: 2-(heptan-4-ylamino)propane-1,3-diol
• InChI: InChI=1S/C10H23NO2/c1-3-5-9(6-4-2)11-10(7-12)8-13/h9-13H,3-8H2,1-2H3
• InChI Key: IMGCQCXTCBIBKI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)NC(CO)CO

Description

2-[(Heptan-4-yl)amino]propane-1,3-diol is a diol-containing compound characterized by a propane-1,3-diol backbone substituted with a heptan-4-ylamino group. Its molecular formula is C₁₀H₂₃NO₂, with a molecular weight of 189.30 g/mol . The compound features both hydrophilic hydroxyl groups and a hydrophobic heptane chain, conferring amphiphilic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Heptan-4-yl)amino]propane-1,3-diol typically involves the reaction of heptan-4-amine with glycidol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a Lewis acid, to facilitate the opening of the epoxide ring in glycidol and subsequent nucleophilic attack by the amine group. The reaction is usually performed at elevated temperatures to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

For industrial-scale production, the synthesis of 2-[(Heptan-4-yl)amino]propane-1,3-diol can be optimized by using continuous flow reactors. This allows for better control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product. Additionally, the use of advanced purification techniques, such as distillation and crystallization, ensures that the compound meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

2-[(Heptan-4-yl)amino]propane-1,3-diol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding carbonyl compounds.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The hydroxyl groups can be substituted with other functional groups, such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for halogenation.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated derivatives or ethers.

Scientific Research Applications

2-[(Heptan-4-yl)amino]propane-1,3-diol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential role in biochemical pathways and as a probe for studying enzyme mechanisms.

Medicine: Explored for its potential therapeutic properties, including as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 2-[(Heptan-4-yl)amino]propane-1,3-diol involves its interaction with various molecular targets, including enzymes and receptors. The amino and hydroxyl groups allow it to form hydrogen bonds and other interactions with biological molecules, influencing their activity and function. The specific pathways and targets depend on the context of its application, such as its use in drug development or as a biochemical probe.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Aromatic Substituents

Key differences include:

• Hydrophobicity : The aromatic derivatives exhibit lower hydrophobicity (logP ≈ 0.5–1.2) compared to the aliphatic heptane chain in the target compound (predicted logP ≈ 2.5).
• Biological Activity: Aromatic derivatives are associated with antioxidant properties due to phenolic hydroxyl groups, whereas the target compound’s bioactivity remains unstudied .

Amino-Substituted Propane-1,3-diol Derivatives

• 2-[(Heptan-3-yl)amino]propane-1,3-diol (CAS 1487445-45-3): A structural isomer differing in the amino group position (heptan-3-yl vs. heptan-4-yl). Both share identical molecular formulas but may exhibit distinct physicochemical properties (e.g., boiling point, solubility) due to branching effects .
• 2-Amino-1-(4-hydroxyphenyl)propanol hydrochloride (CAS 13062-82-3): Features a propanol backbone with an aromatic hydroxyl group. The absence of a diol structure reduces hydrogen-bonding capacity compared to the target compound .

Functionalized Propane-1,3-diol Derivatives

• 2-(2-Methoxyphenoxy)-1-(4-methoxyphenyl)propane-1,3-diol: Contains methoxy-substituted phenyl groups, enhancing electron-donating effects and altering reactivity.
• 2-(Hydroxymethyl)-2-[(4-methylphenoxy)methyl]propane-1,3-diol (CAS 64049-38-3): Branched diol with phenoxymethyl and hydroxymethyl groups.

Data Table: Comparative Analysis of Propane-1,3-diol Derivatives

Compound Name	Substituent(s)	Molecular Formula	Source/Application	Key Properties/Activities
2-[(Heptan-4-yl)amino]propane-1,3-diol	Heptan-4-ylamino	C₁₀H₂₃NO₂	Synthetic/Unspecified	Amphiphilic; unstudied bioactivity
2-(4-Hydroxyphenyl)propane-1,3-diol	4-Hydroxyphenyl	C₉H₁₂O₃	Taxus cuspidata (natural)	Antioxidant; isolated from plant
2-[(Heptan-3-yl)amino]propane-1,3-diol	Heptan-3-ylamino	C₁₀H₂₃NO₂	Synthetic	Structural isomer of target compound
2-(2-Methoxyphenoxy)-1-(4-methoxyphenyl)propane-1,3-diol	Methoxyphenyl groups	C₁₇H₂₀O₆	Laboratory chemical	No known hazards; stable derivative

Research Findings and Implications

• Natural vs. Synthetic Origins: Aromatic propane-1,3-diols are predominantly plant-derived (e.g., Taxus, Clausenaemarginata) and linked to bioactivities like hepatoprotection .
• Structure-Activity Relationships: The heptan-4-ylamino group may enhance lipid solubility, improving blood-brain barrier penetration compared to polar aromatic analogs. However, this remains speculative without direct bioactivity data .
• Safety Profiles: Limited hazard data exist for amino-substituted diols, whereas methoxy-substituted analogs are noted for stability and low toxicity .

Biological Activity

2-[(Heptan-4-yl)amino]propane-1,3-diol is an amino alcohol characterized by its unique chemical structure, which includes a heptan-4-yl group. This compound has garnered interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. The presence of hydroxyl and amino functional groups contributes to its reactivity and interaction with biological systems.

The molecular formula of 2-[(Heptan-4-yl)amino]propane-1,3-diol is C$_{10}$H$_{23}$N\O$_2$, with a molecular weight of approximately 185.29 g/mol. The structure can be outlined as follows:

$$\text{Chemical Structure }\quad \text{C}_3\text{H}_7\text{N}(\text{C}_3\text{H}_7)\text{C}_3\text{H}_7\text{OH}$$

This compound's hydrophobic characteristics are influenced by the heptan group, affecting its solubility and biological interactions.

Pharmacological Properties

Research indicates that amino alcohols, including 2-[(Heptan-4-yl)amino]propane-1,3-diol, exhibit various pharmacological properties. These include:

• Anti-inflammatory Activity : Compounds with similar structures have demonstrated the ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) .
• Anticancer Potential : Some amino alcohol derivatives have shown cytotoxic effects against cancer cell lines, suggesting that 2-[(Heptan-4-yl)amino]propane-1,3-diol may also possess anticancer properties through mechanisms such as apoptosis induction .
• Antibacterial Effects : The compound's structural characteristics may enhance its activity against bacterial strains. Studies have shown that compounds with longer hydrocarbon chains often exhibit improved antibacterial properties against pathogens like Staphylococcus aureus .
• Neuroprotective Effects : Preliminary research suggests potential neuroprotective activities, possibly through antioxidant mechanisms that protect neuronal cells from oxidative stress .

In Vitro Studies

A study examining the effects of various amino alcohols on inflammatory markers found that certain derivatives significantly reduced TNF-alpha levels in RAW264.7 macrophage cells. This suggests that 2-[(Heptan-4-yl)amino]propane-1,3-diol may similarly modulate immune responses .

Anticancer Activity

In a comparative analysis of amino alcohols, it was observed that compounds with similar functional groups exhibited IC50 values ranging from 10 to 30 µM against various cancer cell lines. Further investigations into the specific mechanisms of action are warranted to fully understand the therapeutic potential of 2-[(Heptan-4-yl)amino]propane-1,3-diol .

Data Table: Comparative Biological Activities

Compound Name	Structure Characteristics	Key Biological Activities
2-Amino-1,3-propanediol	Smaller structure	Widely used in pharmaceuticals
2-(Heptan-4-yl)amino propane-1,3-diol	Longer hydrophobic chain	Potential anti-inflammatory and anticancer
2-(Bicyclo[2.2.1]heptylamino)propane-1,3-diol	Unique bicyclic structure	Niche applications in drug design
3-Methylpentan-2-amino-propane-1,2-diol	Similar functional groups	Varied hydrophobic properties